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Compound of Interest

Compound Name: 3-Azetidinemethanol hydrochloride

CAS No.: 928038-44-2

Cat. No.: B1292702

Get Quote

This guide provides comprehensive information on the chemical properties, synthesis, and

applications of 3-Azetidinemethanol hydrochloride, a key intermediate in pharmaceutical

research and development. The content is tailored for researchers, scientists, and

professionals in the field of drug development.

Core Chemical Data
3-Azetidinemethanol hydrochloride is a commercially available organic compound. Its

fundamental chemical properties are summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₄H₁₀ClNO [1][2]

Molecular Weight 123.58 g/mol [1][2]

Synonyms

Azetidin-3-ylmethanol

hydrochloride, 3-

(Hydroxymethyl)azetidine

hydrochloride

[2][3]

Appearance
White to almost white powder

or crystal
[2][3]

CAS Number 928038-44-2 [1][3]

Synthesis Protocol
The following section details a common experimental procedure for the synthesis of 3-
Azetidinemethanol hydrochloride from its Boc-protected precursor, 1-Boc-Azetidine-3-yl-

methanol.

Debocylation of 1-Boc-3-hydroxymethylazetidine
Objective: To remove the tert-Butoxycarbonyl (Boc) protecting group from 1-Boc-3-

hydroxymethylazetidine to yield 3-Azetidinemethanol hydrochloride.

Materials:

1-Boc-3-hydroxymethylazetidine

Dichloromethane (DCM)

4M Hydrogen chloride in dioxane

Procedure:

Dissolve 1-Boc-3-hydroxymethylazetidine (0.100 g, 0.534 mmol) in dichloromethane (2 mL).

[3]
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Add a solution of 4M hydrogen chloride in dioxane (1 mL).[3]

Stir the reaction mixture at room temperature for 20 hours.[3]

Upon completion of the reaction, concentrate the mixture to obtain the final product, 3-
Azetidinemethanol hydrochloride.[3]

Expected Outcome: The procedure is expected to yield 3-Azetidinemethanol hydrochloride
as a white solid with a high yield (approximately 90.91%).[3]

Applications
3-Azetidinemethanol hydrochloride serves as a crucial building block in the synthesis of

various pharmaceutical compounds. Notably, it is utilized in the development of inhibitors for

the human rhinovirus (HRV), the primary cause of the common cold.[3]

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway for the preparation of 3-
Azetidinemethanol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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